Cas no 421581-70-6 (5-(4-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 5-(4-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
• CAS No: 421581-70-6
• MF: C₁₄H₈FN₃O₃
• MW: 285.230026245117
• MDL: MFCD03142768
• CID: 856799
• PubChem ID: 699591
• Update Time: 2025-04-19

5-(4-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
• Azoles
• 2-(3-Bromophenyl)-5-(trichloromethyl)-1,3,4-oxadiazole
• 2-(3-Bromophenyl)-5-trichloromethyl-1,3,4-oxadiazole
• 1-(7-Bromobenzofuran-2-yl)ethanone
• 2-Acetyl-7-methylbenzofuran
• 3-(3-Nitrophenyl)-5-phenyl-1,2,4-oxadiazole
• 3-(4-Bromophenyl)-5-cyclohexyl-1,
• SR-01000496544-1
• 421581-70-6
• DTXSID90351417
• MFCD03142768
• CS-0210254
• Cambridge id 6767136
• STK140413
• AKOS001657153
• SR-01000496544
• BS-28055

• MDL： MFCD03142768
• Inchi： 1S/C14H8FN3O3/c15-11-6-4-9(5-7-11)14-16-13(17-21-14)10-2-1-3-12(8-10)18(19)20/h1-8H
• InChI Key： PHSKMUVSVYQIRN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC(C2C=CC=C(C=2)[N+](=O)[O-])=NO1

Computed Properties

• Exact Mass: 285.05500
• Monoisotopic Mass: 285.05496929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 446.8±55.0 °C at 760 mmHg
• Flash Point: 224.0±31.5 °C
• PSA: 84.74000
• LogP: 3.97410
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(4-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles